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Get Quote

The table below summarizes the key quantitative data available for Tofimilast and other PDE4 inhibitors for

comparison.

Inhibitor
Name

Reported IC₅₀
Value

Comparative Context
Primary
Administration
Route

Clinical
Development
Status

Tofimilast
(CP-325,366)

140 nM [1] [2] Described as the least
potent among the

reviewed inhaled PDE4
inhibitors [1] [2].

Inhaled [1] [2] Development
discontinued due to

lack of efficacy in
clinical trials [1] [2].

Roflumilast 0.7 - 0.9 nM
(for various

PDE4A/B
isoforms) [3]

A non-selective, orally
administered PDE4

inhibitor used as a
benchmark for potency

[4] [3].

Oral [4] Approved for severe
COPD [4].

Cilomilast 74 nM [5] A PDE4D-selective

inhibitor; development
was terminated due to

side effects [3].

Oral [3] Development

discontinued [3].
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Inhibitor
Name

Reported IC₅₀
Value

Comparative Context
Primary
Administration
Route

Clinical
Development
Status

GSK256066 0.0032 nM
(3.2 pM) [5]

Described as an
exceptionally high-

affinity and potent
inhaled inhibitor [5].

Inhaled [1] [5] Development
reportedly

discontinued [1].

Experimental Context & Protocols

The provided IC₅₀ value for Tofimilast is typically derived from cell-free enzyme-based potency assays

that measure the concentration of a compound required to inhibit half of the PDE4 enzyme's activity in a

purified system [1] [2].

A standard protocol involves:

Enzyme Source: Using purified recombinant human PDE4 enzyme (e.g., PDE4B) [5].

Reaction Conditions: The assay is conducted in a buffer containing divalent metal ions (e.g., Mg²⁺
and Zn²⁺), which are indispensable for the catalytic activity of PDEs [6].

Substrate: A known concentration of cAMP spiked with a trace amount of radioactive [³H]-cAMP.
Inhibition Measurement: The reaction is initiated by adding the enzyme to the substrate-inhibitor

mixture. After a fixed incubation period, the reaction is stopped, and the amount of hydrolyzed product
is quantified. The percentage of enzyme activity at various inhibitor concentrations is used to

calculate the IC₅₀ value [5].

It is important to note that direct comparison between molecules can be complicated as data is often

generated in different labs using different PDE4 enzymes and experimental protocols [1] [2].

Clinical Development Context

Tofimilast was developed as an inhaled PDE4 inhibitor with the goal of maximizing therapeutic effects in

the lung while minimizing systemic exposure and the class-related side effects (like nausea and emesis)

associated with oral administration [4] [1].
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Despite this rationale, clinical trials for Tofimilast in patients with mild asthma, persistent asthma, and

GOLD stage II/III COPD failed to demonstrate efficacy at any dose, leading to the discontinuation of its

development [1] [2].

PDE4 Inhibition in Respiratory Disease

The diagram below illustrates the core mechanism of action of PDE4 inhibitors like Tofimilast in the context

of airway inflammation.
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Research Implications

The case of Tofimilast highlights several key points for drug development:
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Potency is not the sole determinant of success: Despite its measurable IC₅₀, Tofimilast failed in

clinical trials, while the less potent but orally available Roflumilast gained approval [1] [3].
Challenge of the inhaled route: Other potent inhaled PDE4 inhibitors, like UK-500,001 and

GSK256066, also faced clinical setbacks due to lack of efficacy or safety concerns, suggesting
significant challenges in achieving sufficient drug concentration and retention in the target lung tissue

[1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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